N-(Cyanomethyl)-2-(2-oxo-1,3-dihydroindol-3-yl)acetamide

• IUPAC Name: N-(cyanomethyl)-2-(2-oxo-1,3-dihydroindol-3-yl)acetamide
• InChI: InChI=1S/C12H11N3O2/c13-5-6-14-11(16)7-9-8-3-1-2-4-10(8)15-12(9)17/h1-4,9H,6-7H2,(H,14,16)(H,15,17)
• InChI Key: HZRNQZZWCXVTOD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C(=O)N2)CC(=O)NCC#N
• Molecular Formula: C12H11N3O2
• Molecular Weight: 229.23 g/mol

Description

N-(Cyanomethyl)-2-(2-oxo-1,3-dihydroindol-3-yl)acetamide, also known as compound 1, is a chemical compound that has gained attention in the scientific community due to its potential uses in various fields of research.

Mechanism of Action

The mechanism of action of N-(Cyanomethyl)-2-(2-oxo-1,3-dihydroindol-3-yl)acetamide involves its ability to bind to specific proteins and inhibit their function. For example, studies have shown that it can bind to the protein Bcl-2, which is involved in the regulation of apoptosis, and induce cell death in cancer cells.
Biochemical and Physiological Effects
N-(Cyanomethyl)-2-(2-oxo-1,3-dihydroindol-3-yl)acetamide has been shown to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of protein-protein interactions, and the detection of protein conformational changes.

Advantages and Limitations for Lab Experiments

One advantage of using N-(Cyanomethyl)-2-(2-oxo-1,3-dihydroindol-3-yl)acetamide in lab experiments is its ability to selectively bind to specific proteins, making it a useful tool for studying protein function. However, one limitation is that its mechanism of action is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of N-(Cyanomethyl)-2-(2-oxo-1,3-dihydroindol-3-yl)acetamide in scientific research. One potential direction is the development of more specific and potent analogs for use as anticancer agents. Another direction is the use of N-(Cyanomethyl)-2-(2-oxo-1,3-dihydroindol-3-yl)acetamide as a tool for studying protein-protein interactions in various biological processes. Additionally, further research is needed to fully understand the mechanism of action of N-(Cyanomethyl)-2-(2-oxo-1,3-dihydroindol-3-yl)acetamide and its potential uses in other fields of research.

Synthesis Methods

The synthesis of N-(Cyanomethyl)-2-(2-oxo-1,3-dihydroindol-3-yl)acetamide involves the reaction of 2-oxo-1,3-dihydroindole-3-acetic acid with cyanomethyl bromide in the presence of a base such as triethylamine. The resulting N-(Cyanomethyl)-2-(2-oxo-1,3-dihydroindol-3-yl)acetamide is then purified using column chromatography to obtain the final product.

Scientific Research Applications

N-(Cyanomethyl)-2-(2-oxo-1,3-dihydroindol-3-yl)acetamide has been used in various scientific research applications, including as a potential anticancer agent, an inhibitor of protein-protein interactions, and a fluorescent probe for detecting protein conformational changes.